Cas no 203047-38-5 (1-(3-CYANOBENZYL)PIPERAZINE)

1-(3-Cyanobenzyl)piperazine is a synthetic organic compound featuring a piperazine core substituted with a 3-cyanobenzyl group. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both the piperazine moiety and the cyano-functionalized aromatic ring enhances its utility in medicinal chemistry, enabling modifications for receptor targeting or pharmacokinetic optimization. Its well-defined chemical properties and stability under standard conditions make it suitable for controlled reactions in drug discovery. The compound is typically handled under controlled environments to ensure purity and consistency in research applications.
1-(3-CYANOBENZYL)PIPERAZINE structure
1-(3-CYANOBENZYL)PIPERAZINE structure
Product Name:1-(3-CYANOBENZYL)PIPERAZINE
CAS No:203047-38-5
MF:C12H15N3
MW:201.267602205276
MDL:MFCD04972583
CID:252799
PubChem ID:2757948
Update Time:2025-06-08

1-(3-CYANOBENZYL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

    • 1-(3-CYANOBENZYL)PIPERAZINE
    • 3-(PIPERAZIN-1-YLMETHYL)BENZONITRILE
    • 3-(1-piperazinylmethyl)Benzonitrile
    • Benzonitrile,3-(1-piperazinylmethyl)-
    • XDYXEYUQBGLAOZ-UHFFFAOYSA-N
    • FS-1662
    • 1-(3-cyano-benzyl)-piperazine
    • 203047-38-5
    • FT-0729814
    • A814421
    • 1-(3-cyanobenzyl)-piperazine
    • 3-[(piperazin-1-yl)methyl]benzonitrile
    • MFCD04972583
    • DTXSID50374086
    • 1-(3-Cyano-benzyl)piperazine
    • AKOS000125969
    • EN300-1196804
    • SCHEMBL639856
    • A10249
    • DB-066121
    • MDL: MFCD04972583
    • Inchi: 1S/C12H15N3/c13-9-11-2-1-3-12(8-11)10-15-6-4-14-5-7-15/h1-3,8,14H,4-7,10H2
    • InChI Key: XDYXEYUQBGLAOZ-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=C(C#N)C=2)CCNCC1

Computed Properties

  • Exact Mass: 201.12700
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 339.7±27.0 °C at 760 mmHg
  • Flash Point: 159.2±23.7 °C
  • PSA: 39.06000
  • LogP: 1.23018
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-CYANOBENZYL)PIPERAZINE Security Information

1-(3-CYANOBENZYL)PIPERAZINE Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3-CYANOBENZYL)PIPERAZINE Pricemore >>

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Additional information on 1-(3-CYANOBENZYL)PIPERAZINE

Comprehensive Overview of 1-(3-CYANOBENZYL)PIPERAZINE (CAS No. 203047-38-5): Properties, Applications, and Industry Insights

1-(3-CYANOBENZYL)PIPERAZINE (CAS No. 203047-38-5) is a specialized organic compound belonging to the piperazine derivative family. Its molecular structure features a cyanobenzyl group attached to a piperazine core, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique chemical properties, including its solubility in polar solvents and stability under controlled conditions, have garnered significant attention from researchers and industrial applications alike.

In recent years, the demand for piperazine derivatives like 1-(3-CYANOBENZYL)PIPERAZINE has surged due to their role in developing novel bioactive molecules. This aligns with the growing interest in drug discovery and precision medicine, as highlighted by trending searches such as "piperazine-based drug candidates 2024" and "cyanobenzyl applications in pharmaceuticals." The compound's structural flexibility allows for modifications that enhance binding affinity to biological targets, a key focus in modern medicinal chemistry.

From a synthetic perspective, CAS 203047-38-5 is often utilized in multistep organic reactions, particularly in the formation of heterocyclic compounds. Its nitrile group (-CN) offers reactivity for further functionalization, enabling the creation of amides, carboxylic acids, or tetrazoles. This adaptability addresses frequent search queries like "how to modify cyanobenzyl groups" and "piperazine nitrile reactions," reflecting the compound's relevance in organic synthesis methodologies.

Beyond pharmaceuticals, 1-(3-CYANOBENZYL)PIPERAZINE finds applications in material science, particularly in the design of liquid crystals and coordination polymers. Researchers exploring "advanced organic materials for electronics" often investigate such derivatives due to their thermal stability and electronic properties. The compound's aromatic and polar characteristics contribute to its utility in creating functional materials with tailored optoelectronic behaviors.

Quality control and analytical characterization of 203047-38-5 typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity levels exceeding 98%, a critical parameter for industrial buyers searching for "high-purity piperazine suppliers." The compound's spectral data (e.g., 1H NMR peaks at 7.5–7.8 ppm for aromatic protons) serves as a fingerprint for verification, a topic frequently discussed in chemical forums.

Environmental and sustainability considerations surrounding 1-(3-CYANOBENZYL)PIPERAZINE synthesis have gained traction, mirroring the broader "green chemistry" movement. Recent publications explore catalyst-free reactions and solvent recovery systems to minimize waste generation during production. This responds to increasing searches for "eco-friendly heterocyclic synthesis" and aligns with industrial ESG goals.

In conclusion, 1-(3-CYANOBENZYL)PIPERAZINE (CAS 203047-38-5) represents a critical building block in modern chemistry, bridging pharmaceutical innovation and advanced material design. Its multifaceted applications continue to inspire research, as evidenced by patent filings and scientific publications addressing challenges like selective functionalization and scalable synthesis. For researchers and industry professionals, understanding this compound's potential remains pivotal in driving next-generation chemical solutions.

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